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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decyl oleate is the ester of decyl alcohol and oleic acid, widely utilized in topical formulations

for its emollient properties.[1][2] It is a clear, pale yellow or colorless liquid that functions as a

skin-conditioning agent, leaving a light, non-greasy, and velvety feel.[1][3] This document

provides detailed application notes and protocols for the evaluation and use of decyl oleate in

the development of dermatological and cosmetic products.

Physicochemical Properties
Understanding the physicochemical properties of decyl oleate is crucial for formulation

development. The following table summarizes key specifications.
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Property Value Reference

INCI Name Decyl Oleate [4]

CAS Number 3687-46-5 [5]

Molecular Formula C28H54O2 [1][6]

Molecular Weight 422.73 g/mol [1][6]

Appearance
Clear, pale yellow or colorless

liquid
[3]

Odor Characteristic [4]

Specific Gravity (20°C/20°C) 0.860 – 0.870 [4]

Refractive Index (25°C) 1.4525 – 1.4556 [4]

Acid Value ≤ 1.0 mg KOH/g [4]

Saponification Value 130 – 145 mg KOH/g [4]

Iodine Value 50 – 65 g I2/100g [4]

Solubility

Practically insoluble in water;

miscible with ethanol (96%),

methylene chloride, and light

petroleum.

[3]

Mechanism of Action on the Skin Barrier
Decyl oleate functions primarily as an emollient and occlusive agent.[7] Upon application, it

forms a thin, non-greasy film on the skin's surface. This film reinforces the skin's natural lipid

barrier, the stratum corneum, by filling in the microscopic gaps between corneocytes.[2] This

action helps to reduce transepidermal water loss (TEWL), thereby maintaining skin hydration

and promoting a smooth and soft skin texture.[4][7] The oleic acid component of decyl oleate

can interact with the stratum corneum lipids, which may influence the penetration of other

active ingredients.[8]
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Mechanism of Decyl Oleate on the Skin Barrier.
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Decyl oleate is a versatile emollient that can be incorporated into a wide range of topical

formulations.

Typical Usage Concentrations:

Formulation Type Concentration Range (%)

Lotions and Creams 1 - 10

Body Butters 2 - 15

Sunscreens 2 - 10

Makeup 1 - 5

Hair Conditioners 0.5 - 5

Reference:[4][5][7][9]

Example Formulations:

1. Lightweight Moisturizing Lotion

Phase Ingredient % (w/w)

A Deionized Water q.s. to 100

Glycerin 3.00

Xanthan Gum 0.20

B Decyl Oleate 5.00

Cetearyl Alcohol 2.00

Glyceryl Stearate 1.50

Ceteareth-20 1.00

C
Phenoxyethanol (and)

Ethylhexylglycerin
1.00

Fragrance 0.10

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.avenalab.com/images/0001DOKUMENTACIJA/TDS/Decyl-Oleate-TDS-ENG.pdf
https://naturallythinking.com/decyl-oleate
https://biotulin.com/blogs/ingredient-dictionary/decyl-oleate
https://cir-reports.cir-safety.org/view-attachment/?id=019ec7a4-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Heat Phase A and Phase B separately to 75-80°C.

Add Phase B to Phase A with constant stirring.

Homogenize for 2-3 minutes.

Cool to 40°C with gentle stirring.

Add Phase C ingredients individually, mixing well after each addition.

Adjust pH if necessary.

2. Nourishing Body Cream

Phase Ingredient % (w/w)

A Deionized Water q.s. to 100

Carbomer 0.30

Glycerin 5.00

B Decyl Oleate 8.00

Shea Butter 3.00

Stearic Acid 2.50

Glyceryl Stearate SE 4.00

C Triethanolamine q.s. to pH 6.0-6.5

D Preservative q.s.

Tocopherol 0.10

Procedure:

Disperse Carbomer in water and glycerin of Phase A and heat to 75-80°C.
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Heat Phase B to 75-80°C.

Add Phase B to Phase A with homogenization.

Neutralize with Phase C.

Cool to 40°C and add Phase D ingredients.

Experimental Protocols
The following protocols are designed for the evaluation of decyl oleate as a raw material and in

finished formulations.

Workflow for Evaluating a New Batch of Decyl Oleate:

Start
Physicochemical Analysis

(Viscosity, SG, RI)
Sensory Evaluation

(Neat)
Performance Testing

(Spreadability, TEWL, Hydration)
Formulation Trial

(Pilot Batch)
Stability Testing End

Click to download full resolution via product page

Workflow for the evaluation of a new batch of decyl oleate.

Spreadability Assessment (In Vitro)
This method evaluates the spreading characteristics of neat decyl oleate on a synthetic

substrate.

Materials:

Decyl oleate sample

Glass plates (20 cm x 20 cm)

Graph paper

Micropipette

Stopwatch
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Weights (e.g., 10g, 20g, 50g)

Protocol:

Place the graph paper under a clean, dry glass plate.

Using a micropipette, apply a precise volume (e.g., 0.1 mL) of decyl oleate to the center of

the glass plate.

Carefully place a second glass plate of a known weight on top of the droplet.

Start the stopwatch and measure the diameter of the spread at specific time intervals (e.g.,

1, 5, and 10 minutes).

Repeat the procedure with different weights to assess the effect of pressure on spreadability.

Calculate the spread area (πr²) for each time point and weight.

Present the data in a table and plot spread area versus time for each weight.

Transepidermal Water Loss (TEWL) and Skin Hydration
(In Vivo)
This protocol assesses the occlusive and moisturizing properties of neat decyl oleate on

human skin.

Instrumentation:

Tewameter® (for TEWL measurement)

Corneometer® (for skin hydration measurement)

Protocol:

Subject Acclimatization: Subjects should acclimatize in a controlled environment (20-22°C,

40-60% relative humidity) for at least 20-30 minutes before measurements.
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Test Area Demarcation: Mark out test areas (e.g., 2x2 cm) on the volar forearms of the

subjects.

Baseline Measurements: Take baseline TEWL and corneometry readings from the test

areas.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of decyl oleate to the

designated test areas. Leave one area untreated as a control.

Post-Application Measurements: Measure TEWL and skin hydration at specified time points

(e.g., 1, 2, 4, and 8 hours) after application.

Data Analysis: Calculate the percentage change from baseline for both TEWL and skin

hydration at each time point. A decrease in TEWL and an increase in corneometry units

indicate improved barrier function and hydration, respectively.

Sensory Evaluation
This protocol outlines the sensory assessment of neat decyl oleate by a trained panel.

Panel:

A panel of 8-10 trained sensory assessors.

Procedure:

Sample Preparation: Present coded samples of decyl oleate in standardized containers.

Application: Instruct panelists to apply a small, standardized amount of the sample to the

back of their hand or volar forearm.

Evaluation: Panelists will evaluate the following sensory attributes on a labeled magnitude

scale (e.g., 0-10):

Initial Feel: Greasiness, Tackiness

Rub-out: Spreadability, Absorbency
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Afterfeel (5 minutes): Residue, Smoothness, Softness

Data Analysis: Calculate the mean scores for each attribute and present the results in a

spider web chart for a visual sensory profile.

Safety and Regulatory Information
Decyl oleate has been assessed by the Cosmetic Ingredient Review (CIR) Expert Panel and is

considered safe for use in cosmetics.[1] It has a low potential for skin irritation and

sensitization.[1] However, it is reported to have a moderate to high comedogenic rating, and

therefore, its use in formulations for acne-prone skin should be carefully considered.[1]

Conclusion
Decyl oleate is a versatile and effective emollient that offers a desirable sensory profile in a

variety of topical formulations. Its ability to improve skin hydration and barrier function makes it

a valuable ingredient for products targeting dry and sensitive skin. The protocols outlined in this

document provide a framework for the comprehensive evaluation of decyl oleate, enabling

formulators to optimize its use in the development of safe and efficacious products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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